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Compound of Interest

Compound Name:
Cinchonine monohydrochloride

hydrate

Cat. No.: B1493834 Get Quote

CAS Number: 206986-88-1

This technical guide provides an in-depth overview of Cinchonine monohydrochloride
hydrate, a versatile cinchona alkaloid with significant applications in pharmaceutical research

and development. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its physicochemical properties, biological

activities, and established experimental protocols.

Physicochemical Properties
Cinchonine monohydrochloride hydrate is the hydrated hydrochloride salt of Cinchonine, a

natural alkaloid found in the bark of the Cinchona tree.[1] It is a white crystalline powder.[1]
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Property Value Reference

CAS Number 206986-88-1 [2]

Molecular Formula C₁₉H₂₂N₂O · HCl · xH₂O [2]

Molecular Weight
330.85 g/mol (anhydrous

basis)
[2]

Melting Point 208-218 °C [1][2]

Optical Activity
[α]20/D +101° (c = 1 in

chloroform)
[1][2]

Appearance White powder [1]

Synonyms
Cinchonan-9(S)-ol

monohydrochloride
[2]

Biological Activities and Mechanisms of Action
Cinchonine monohydrochloride hydrate exhibits a range of biological activities, making it a

compound of interest for therapeutic development.

Induction of Apoptosis in Human Liver Cancer Cells
Cinchonine has been shown to inhibit the proliferation of human liver cancer cells and induce

apoptosis in a dose-dependent manner.[3] The underlying mechanism involves the activation of

endoplasmic reticulum (ER) stress.[3]

Signaling Pathway:

Cinchonine treatment leads to the upregulation of ER stress markers such as GRP78 and the

phosphorylation of PERK and eIF2α.[3] This sustained ER stress triggers the apoptotic

cascade, involving the activation of caspase-3 and the cleavage of poly (ADP-Ribose)

polymerase (PARP).[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/420328
https://www.sigmaaldrich.com/US/en/product/aldrich/420328
https://www.sigmaaldrich.com/US/en/product/aldrich/420328
https://pubmed.ncbi.nlm.nih.gov/9861488/
https://www.sigmaaldrich.com/US/en/product/aldrich/420328
https://pubmed.ncbi.nlm.nih.gov/9861488/
https://www.sigmaaldrich.com/US/en/product/aldrich/420328
https://pubmed.ncbi.nlm.nih.gov/9861488/
https://www.sigmaaldrich.com/US/en/product/aldrich/420328
https://www.benchchem.com/product/b1493834?utm_src=pdf-body
https://files.core.ac.uk/download/pdf/151666726.pdf
https://files.core.ac.uk/download/pdf/151666726.pdf
https://files.core.ac.uk/download/pdf/151666726.pdf
https://files.core.ac.uk/download/pdf/151666726.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cinchonine
monohydrochloride hydrate Endoplasmic Reticulum

Induces Stress Unfolded Protein
Response (UPR)

Activates

p-PERK

GRP78

Caspase-3 Activation

p-eIF2α

PARP Cleavage Apoptosis

Click to download full resolution via product page

ER Stress-Induced Apoptosis Pathway by Cinchonine.

Inhibition of Human Platelet Aggregation
Cinchonine inhibits platelet aggregation induced by various agonists, including epinephrine,

ADP, platelet-activating factor (PAF), and collagen.[4] This effect is primarily mediated through

the blockade of calcium influx into platelets.[4]

Mechanism of Action:

By inhibiting the rise in cytosolic Ca²⁺, Cinchonine disrupts the signaling cascade that leads to

platelet aggregation.[4] It has been shown to be particularly effective against PAF and

epinephrine-induced aggregation.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1493834?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3362995/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Platelet Agonists
(Epinephrine, ADP, PAF, Collagen)

Platelet

Activate

Ca²⁺ Influx

Platelet Aggregation

Cinchonine
monohydrochloride hydrate

Inhibits

Click to download full resolution via product page

Inhibition of Platelet Aggregation by Cinchonine.

Suppression of Adipogenesis
Dietary supplementation with Cinchonine has been demonstrated to reduce body weight gain,

visceral fat accumulation, and plasma lipid levels in high-fat diet-induced obese mice.[4] This

anti-obesity effect is attributed to the downregulation of adipogenesis and adipose tissue

inflammation.[4][5]

Signaling Pathway:

Cinchonine suppresses adipogenesis by downregulating WNT10b and galanin-mediated

signaling pathways.[4][5] It also attenuates inflammation by inhibiting Toll-like receptor 2 (TLR2)

and TLR4-mediated pro-inflammatory signaling.[5]
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Suppression of Adipogenesis and Inflammation by Cinchonine.

Experimental Protocols
In Vitro Apoptosis Induction in Liver Cancer Cells
This protocol describes the methodology to assess the pro-apoptotic effects of Cinchonine
monohydrochloride hydrate on human liver cancer cell lines.

Experimental Workflow:
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Start

Culture Liver Cancer Cells
(e.g., HepG2, SMCC7721)

Treat with varying concentrations
of Cinchonine monohydrochloride hydrate

Assess Cell Viability
(MTT Assay)

Detect Apoptosis
(Annexin V/PI Staining & Flow Cytometry)

Analyze Protein Expression
(Western Blot for Caspase-3, PARP, GRP78, p-PERK, p-eIF2α)

End
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Analyze Gene Expression
(RT-PCR for Adipogenic Markers)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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